Cas no 79744-11-9 (2-Piperazinecarboxylicacid, 3-(aminocarbonyl)-, cis- (9CI))

• Product Name: 2-Piperazinecarboxylicacid, 3-(aminocarbonyl)-, cis- (9CI)
• CAS No: 79744-11-9
• MF: C₆H₁₁N₃O₃
• MW: 173.169841051102
• CID: 556203
• PubChem ID: 45099601
• Update Time: 2025-04-19

2-Piperazinecarboxylicacid, 3-(aminocarbonyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylicacid, 3-(aminocarbonyl)-, cis- (9CI)
• (2S,3R)-3-CARBAMOYLPIPERAZINE-2-CARBOXYLIC ACID
• 79744-11-9
• 2-Piperazinecarboxylicacid,3-(aminocarbonyl)-,cis-(9CI)

• Inchi： 1S/C6H11N3O3/c7-5(10)3-4(6(11)12)9-2-1-8-3/h3-4,8-9H,1-2H2,(H2,7,10)(H,11,12)/t3-,4+/m1/s1
• InChI Key： JMHKLIVXLXORSV-DMTCNVIQSA-N
• SMILES： OC([C@@H]1[C@H](C(N)=O)NCCN1)=O

Computed Properties

• Exact Mass: 173.08000
• Monoisotopic Mass: 173.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: -4.5

Experimental Properties

• PSA: 104.45000
• LogP: -1.15580